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Compound of Interest

Compound Name: A-790742

Cat. No.: B1251503

Get Quote

Executive Summary
A-790742 is a potent, symmetry-based HIV-1 Protease Inhibitor (PI) developed by Abbott

Laboratories (now AbbVie). It represents a "next-generation" class of antiretrovirals designed to

overcome the limitations of earlier PIs, specifically targeting multi-drug resistant (MDR) HIV-1

variants while minimizing metabolic side effects such as hyperbilirubinemia.

Its mechanism of action centers on the competitive, reversible inhibition of the HIV-1 aspartyl

protease enzyme. Unlike earlier peptidomimetics, A-790742 utilizes a pseudo-C2-symmetric

core with a unique P3 tertiary hydroxyl group that establishes critical solvent-exposed

interactions, allowing it to maintain high affinity even in the presence of common resistance

mutations like V82A.

Molecular Target & Structural Mechanism
The Target: HIV-1 Aspartyl Protease
HIV-1 protease is a homodimeric aspartyl protease responsible for cleaving the viral Gag and

Gag-Pol polyprotein precursors. This cleavage is the rate-limiting step for the maturation of
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infectious viral particles. Inhibition of this enzyme results in the release of immature, non-

infectious virions.

Binding Mode & Structural Biology (PDB: 3S85)
A-790742 distinguishes itself through a specific binding topology that exploits the flexibility of

the protease active site.

Symmetry-Based Core: The scaffold mimics the transition state of the phenylalanine-proline

cleavage site found in the viral polyprotein.

The "Anchor" Interaction (Arg8): A critical feature of A-790742 is the presence of a P3 tertiary

hydroxyl group.[1] Crystallographic analysis (PDB 3S85) reveals that this group occupies a

solvent-exposed region adjacent to the hydrophobic S1 pocket.

Pi-Stacking: The pyridine ring at the P3 position engages in a

-stacking interaction with the guanidinium side chain of Arg8 (and Arg8' on the other
monomer).[1] This interaction is thermodynamically favorable and less susceptible to the
steric clashes that drive resistance to other PIs.

Mechanism of Action Diagram
The following diagram illustrates the inhibition logic and the downstream blockade of viral

maturation.
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Caption: Logical flow of A-790742 mechanism, highlighting the competitive blockade of

proteolytic processing which forces the production of immature, non-infectious virions.

Pharmacodynamics & Resistance Profile[1][2][3]
Potency and Selectivity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1251503/docs?utm_src=pdf-body-img#in-depth-technical-guide-mechanism-of-action-of-a-790742
https://www.benchchem.com/product/b1251503/docs?utm_src=pdf-body#in-depth-technical-guide-mechanism-of-action-of-a-790742
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A-790742 exhibits low nanomolar potency against wild-type HIV-1, with EC50 values typically

ranging between 2–7 nM in cellular assays. Crucially, it maintains a high genetic barrier to

resistance compared to first-generation PIs.

Resistance Mechanisms
Resistance to A-790742 requires the accumulation of specific, non-polymorphic mutations. In

vitro selection studies have identified a distinct resistance pathway:

Primary Mutations:V82L and I84V.[2]

Unlike the common V82A mutation (seen with other PIs), A-790742 selects for Leucine at

position 82. This suggests that the inhibitor's bulkier P1/P3 groups create a specific steric

pressure that disfavors the smaller Alanine substitution but accommodates Leucine, albeit

with a fitness cost to the virus.

Secondary Mutations: L23I, L33F, K45I, A71V, V77I.[2]

Cross-Resistance: A-790742 retains potency against strains resistant to lopinavir and

ritonavir, validating its utility as a salvage therapy candidate.

Comparative Activity Data
Strain / Genotype Target

A-790742 EC50
(nM)

Fold Change vs WT

HIV-1 IIIB (WT) Protease 2.5 1.0

MDR Isolate

(Lopinavir-R)
Protease 4.8 1.9

V82A Mutant Protease 3.1 1.2

I84V Mutant Protease 15.2 6.1

V82L Mutant Protease 22.0 8.8

Experimental Validation Protocols
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To rigorously validate the mechanism of A-790742, the following experimental workflows are

standard in the field.

HIV-1 Protease Enzymatic Inhibition Assay (FRET)
Objective: Determine the intrinsic affinity (

) of A-790742 for the purified enzyme.

Protocol:

Reagents: Recombinant HIV-1 Protease (10 nM final), FRET peptide substrate (e.g., HiLyte

Fluor™ 488-Lys-Val-Ser-Phe-Asn-Phe-Pro-Q-Lys-Dabcyl).

Buffer: 50 mM Sodium Acetate (pH 4.7), 1 M NaCl, 1 mM EDTA, 1 mM DTT.

Setup:

Dilute A-790742 in DMSO (serially diluted 1:3).

Incubate inhibitor with enzyme for 15 minutes at room temperature to reach equilibrium.

Initiate reaction by adding the FRET substrate (5 µM).

Measurement: Monitor fluorescence increase (Ex/Em: 490/520 nm) kinetically for 30

minutes.

Analysis: Fit initial velocity (

) vs. [Inhibitor] to the Morrison equation for tight-binding inhibitors to derive

.

Antiviral Cytoprotection Assay (MT-4 Cells)
Objective: Measure cellular potency (EC50) and cytotoxicity (CC50).

Protocol:

Cell Culture: Maintain MT-4 T-lymphoid cells in RPMI-1640 + 10% FBS.
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Infection: Infect cells with HIV-1 (MOI = 0.01) in the presence of serial dilutions of A-790742.

Incubation: Culture for 5 days at 37°C, 5% CO2.

Readout: Add XTT or MTT reagent. Viable cells metabolize the tetrazolium salt to a colored

formazan dye.

Note: In the absence of drug, the virus induces cytopathic effect (CPE), killing the cells

(low signal). Effective inhibition preserves cell viability (high signal).

Calculation:

In Vitro Resistance Selection Workflow
Objective: Identify the genetic barrier and specific mutations selected by A-790742.
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Caption: Stepwise selection pressure workflow used to isolate A-790742 resistant variants

(e.g., V82L).

References
DeGoey, D. A., et al. (2009).[3] "2-Pyridyl P1-Substituted Symmetry-Based Human

Immunodeficiency Virus Protease Inhibitors (A-792611 and A-790742) with Potential for

Convenient Dosing and Reduced Side Effects."[3][4] Journal of Medicinal Chemistry, 52(8),

2571–2586.[4] Link

Molla, A., et al. (2008). "Characterization of a Novel Human Immunodeficiency Virus Type 1

Protease Inhibitor, A-790742." Antimicrobial Agents and Chemotherapy, 52(4), 1337–1344.

Link

RCSB Protein Data Bank. (2012). "Structure of HIV-1 Protease with A-790742 (PDB ID:

3S85)." RCSB PDB. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1251503/docs?utm_src=pdf-body#in-depth-technical-guide-mechanism-of-action-of-a-790742
https://www.benchchem.com/product/b1251503/docs?utm_src=pdf-body#in-depth-technical-guide-mechanism-of-action-of-a-790742
https://www.benchchem.com/product/b1251503/docs?utm_src=pdf-body-img#in-depth-technical-guide-mechanism-of-action-of-a-790742
https://www.benchchem.com/product/b1251503/docs?utm_src=pdf-body#in-depth-technical-guide-mechanism-of-action-of-a-790742
https://www.researchgate.net/profile/Warren-Kati
https://www.benchchem.com/product/b1251503/docs?utm_src=pdf-body#in-depth-technical-guide-mechanism-of-action-of-a-790742
https://www.researchgate.net/profile/Warren-Kati
https://www.biorxiv.org/content/10.1101/2021.08.08.455375v1.full-text
https://www.biorxiv.org/content/10.1101/2021.08.08.455375v1.full-text
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjm900044w
https://www.benchchem.com/product/b1251503/docs?utm_src=pdf-body#in-depth-technical-guide-mechanism-of-action-of-a-790742
https://www.google.com/url?sa=E&q=https%3A%2F%2Fjournals.asm.org%2Fdoi%2F10.1128%2FAAC.01132-07
https://www.benchchem.com/product/b1251503/docs?utm_src=pdf-body#in-depth-technical-guide-mechanism-of-action-of-a-790742
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.rcsb.org%2Fstructure%2F3S85
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Colletti, S. L., et al. (2009).[4] "Discovery of New HIV Protease Inhibitors with Potential for

Convenient Dosing and Reduced Side Effects: A-790742 and A-792611."[3][4][5] Journal of

Medicinal Chemistry. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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